Cas no 1049778-76-8 (2-(isopropylamino)-N-[2-(trifluoromethyl)phenyl]acetamide hydrochloride)

• Product Name: 2-(isopropylamino)-N-[2-(trifluoromethyl)phenyl]acetamide hydrochloride
• CAS No: 1049778-76-8
• MF: C₁₂H₁₆ClF₃N₂O
• MW: 296.716452598572
• CID: 3110123
• PubChem ID: 16245091
• Update Time: 2025-08-04

2-(isopropylamino)-N-[2-(trifluoromethyl)phenyl]acetamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(isopropylamino)-N-[2-(trifluoromethyl)phenyl]acetamide hydrochloride
• ZRB77876
• 2-(propan-2-ylamino)-N-[2-(trifluoromethyl)phenyl]acetamide;hydrochloride
• 2-[(propan-2-yl)amino]-N-[2-(trifluoromethyl)phenyl]acetamide hydrochloride
• Z56967265
• G33212
• 1049778-76-8
• CS-0221330
• EN300-08888
• 2-[(propan-2-yl)amino]-N-[2-(trifluoromethyl)phenyl]acetamidehydrochloride

• Inchi： 1S/C12H15F3N2O.ClH/c1-8(2)16-7-11(18)17-10-6-4-3-5-9(10)12(13,14)15;/h3-6,8,16H,7H2,1-2H3,(H,17,18);1H
• InChI Key： JLMQYJFUTQKPPR-UHFFFAOYSA-N
• SMILES： Cl.FC(C1C=CC=CC=1NC(CNC(C)C)=O)(F)F

Computed Properties

• Exact Mass: 296.0903253Da
• Monoisotopic Mass: 296.0903253Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 279
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1Ų

Additional information on 2-(isopropylamino)-N-[2-(trifluoromethyl)phenyl]acetamide hydrochloride

Professional Introduction to 2-(isopropylamino)-N-[2-(trifluoromethyl)phenyl]acetamide hydrochloride (CAS No. 1049778-76-8)

2-(isopropylamino)-N-[2-(trifluoromethyl)phenyl]acetamide hydrochloride, identified by the CAS number 1049778-76-8, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a unique structural arrangement of functional groups, has garnered attention due to its potential biological activity and its relevance in the development of novel therapeutic agents. The presence of both an isopropylamino moiety and a trifluoromethylphenyl substituent imparts distinct chemical and pharmacological properties, making it a subject of extensive research in academic and industrial settings.

The isopropylamino group, characterized by its basicity and ability to form hydrogen bonds, contributes to the compound's solubility and interaction with biological targets. This feature is particularly valuable in drug design, as it can enhance binding affinity and metabolic stability. On the other hand, the trifluoromethylphenyl moiety introduces lipophilicity and electronic modulation, which are critical factors in determining the pharmacokinetic profile of a drug. The combination of these two groups within the same molecular framework suggests a multifaceted approach to modulating biological pathways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with various biological targets with high precision. Studies have indicated that 2-(isopropylamino)-N-[2-(trifluoromethyl)phenyl]acetamide hydrochloride exhibits promising binding affinity for enzymes involved in inflammatory pathways, such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). These enzymes are well-known mediators of pain, inflammation, and oxidative stress, making them attractive targets for therapeutic intervention.

In vitro studies have demonstrated that this compound demonstrates significant inhibitory activity against COX-2, suggesting its potential as an anti-inflammatory agent. The trifluoromethyl group plays a crucial role in enhancing this inhibitory effect by stabilizing the transition state of the enzyme-substrate complex. Additionally, the isopropylamino group may contribute to selective binding by interacting with specific amino acid residues in the active site of the enzyme.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, facilitating its use in pharmaceutical formulations. This solubility profile is advantageous for developing oral or injectable medications, where bioavailability is a critical parameter. Furthermore, the stability of the hydrochloride salt under various storage conditions makes it a practical choice for industrial production and clinical trials.

Current research is also exploring the potential applications of 2-(isopropylamino)-N-[2-(trifluoromethyl)phenyl]acetamide hydrochloride in treating neurological disorders. Preliminary findings suggest that this compound may interact with neurotransmitter receptors, such as serotonin and dopamine receptors, which are implicated in conditions like depression and anxiety. The ability of this molecule to modulate these receptors could open new avenues for therapeutic intervention.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the complex framework of the molecule efficiently. These synthetic strategies not only enhance production efficiency but also allow for structural modifications to explore new pharmacological profiles.

As our understanding of disease mechanisms continues to evolve, so does our approach to drug discovery. The integration of machine learning algorithms into virtual screening processes has revolutionized the identification of novel drug candidates like 2-(isopropylamino)-N-[2-(trifluoromethyl)phenyl]acetamide hydrochloride. By leveraging large datasets and predictive models, researchers can rapidly assess the potential biological activity of compounds before moving into costly wet-lab experiments.

The development pipeline for this compound includes preclinical studies aimed at evaluating its safety profile and pharmacokinetic properties. Animal models are being used to assess its efficacy in reducing inflammation and pain responses, providing valuable insights into its therapeutic potential. These studies are crucial for determining whether this compound progresses to human clinical trials.

The regulatory landscape for new pharmaceuticals is stringent but well-established, ensuring that only safe and effective drugs reach patients. Compliance with guidelines set forth by agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) is essential for successful market approval. Researchers are meticulously documenting every aspect of 2-(isopropylamino)-N-[2-(trifluoromethyl)phenyl]acetamide hydrochloride's development to meet these regulatory requirements.

In conclusion,2-(isopropylamino)-N-[2-(trifluoromethyl)phenyl]acetamide hydrochloride represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, combined with preliminary evidence of biological activity, make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications and refine synthetic methodologies，this compound is poised to play a significant role in addressing unmet medical needs.